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Compound of Interest

Compound Name: Dimethoxy(methyl)octylsilane
CAS No.: 85712-15-8
Cat. No.: B1587501
Get Quote
. J

This guide provides comprehensive safety protocols and handling instructions for
Dimethoxy(methyl)octylsilane, designed for researchers, scientists, and professionals in drug
development. Moving beyond standard safety data sheets, this document elucidates the
causality behind safety measures, grounded in the chemical properties and reactivity of the
compound. Our focus is on fostering a proactive safety culture through a deep understanding
of the potential hazards and the implementation of self-validating safety systems.

Section 1: Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Dimethoxy(methyl)octylsilane
is fundamental to its safe handling. These properties dictate its behavior under various
conditions and inform the necessary safety precautions.
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Property Value Source
Molecular Formula C11H260:2Si [1]
Molecular Weight 218.41 g/mol [1]
Appearance Colorless liquid

Density 0.863 g/mL at 25 °C

Refractive Index n20/D 1.421

Vapor Pressure 1.23 mmHg at 54.4 °C

Storage Class Combustible liquids

Section 2: Hazard Identification and GHS
Classification

Dimethoxy(methyl)octylsilane is classified as a combustible liquid that can cause skin and
serious eye irritation[1][2]. It is also recognized as being toxic to aquatic life with long-lasting
effects[1].

GHS Hazard Statements:

H227: Combustible liquid[3]

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2][3]

H411: Toxic to aquatic life with long lasting effects[1]

The primary hazards associated with this compound stem from its flammability and its
reactivity, particularly with moisture. Upon contact with water, it can hydrolyze, a reaction that
can generate methanol. Methanol is toxic and can cause adverse health effects if inhaled,
absorbed through the skin, or ingested[4].

Section 3: Principles of Safe Handling
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Effective risk mitigation when working with Dimethoxy(methyl)octylsilane is predicated on a
clear understanding of its reactivity. The following protocols are designed to create a self-
validating system of safety.

Engineering Controls: The First Line of Defense

Engineering controls are the most effective means of minimizing exposure. All work with
Dimethoxy(methyl)octylsilane should be conducted in a well-ventilated area[2]. A certified
chemical fume hood is mandatory for all operations that may generate vapors or aerosols[2].
An emergency eyewash station and safety shower must be readily accessible in the immediate
vicinity of any potential exposure[4][5].

Personal Protective Equipment (PPE): The Essential
Barrier

The selection of appropriate PPE is critical to prevent skin and eye contact. The following PPE
is required when handling this substance:

e Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a higher
risk of splashing, a face shield should also be worn[6]. Contact lenses should not be worn
when handling this chemical[4][5].

» Hand Protection: Neoprene or nitrile rubber gloves are recommended[4][5]. Gloves should
be inspected for any signs of degradation or perforation before each use.

o Skin and Body Protection: A lab coat or other suitable protective clothing should be worn to
prevent skin contact[4].

» Respiratory Protection: In situations where engineering controls may not be sufficient to
maintain exposure below acceptable limits, a NIOSH-certified organic vapor respirator
should be used[4][5].

The following diagram illustrates the hierarchy of controls for minimizing exposure to
Dimethoxy(methyl)octylsilane.
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Caption: Hierarchy of controls for exposure prevention.

Section 4: Storage and Incompatibility

Proper storage is crucial to maintain the stability of Dimethoxy(methyl)octylsilane and
prevent hazardous reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
away from heat, sparks, and open flames[2][7]. The recommended storage temperature is in
a cool and dark place, below 15°C, and under an inert gas|83].

e Incompatible Materials: Avoid contact with water, moisture, and oxidizing agents[4]. The
material can decompose in the presence of moist air or water, leading to the liberation of
methanol[4].
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Section 5: Emergency Procedures

In the event of an emergency, a calm and methodical response is essential.

First-Aid Measures

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
attention[4][5].

« Skin Contact: Remove all contaminated clothing and wash the affected area with plenty of
soap and water. If skin irritation occurs, seek medical advice[2][5].

¢ Inhalation: Move the individual to fresh air. If they are not breathing, provide artificial
respiration. If breathing is difficult, administer oxygen. Seek medical attention if you feel
unwell[2][5].

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
advice[2][5].

Accidental Release Measures

In the case of a spill, the primary objectives are to contain the spill, prevent its spread, and
ensure the safety of all personnel.

Step-by-Step Spill Response Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.
o Control Ignition Sources: Remove all sources of ignition from the area[5].

o Don PPE: Don the appropriate personal protective equipment, including respiratory
protection if necessary.

o Containment: For small spills, absorb the material with a non-combustible absorbent material
such as sand or earth. For large spills, create a dike to contain the material[9].
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o Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal[9]. Use non-sparking tools[4].

o Decontamination: Clean the spill area thoroughly with a suitable solvent.

» Disposal: Dispose of the waste material in accordance with all applicable federal, state, and
local regulations[2].

The following workflow outlines the decision-making process for responding to a chemical spill.

Assess Spill Size and Hazard

Small, Manageable Spill

Contain Spill with Absorbent

'

Large or Unknown Spill

Clean Up Spill Evacuate Area
Dispose of Waste Notify Emergency Response Team
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Caption: Decision workflow for chemical spill response.

Firefighting Measures

Dimethoxy(methyl)octylsilane is a combustible liquid and its vapors can form explosive
mixtures with air[7].

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam to extinguish a fire[2][5].

» Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and
spread the fire.

e Special Hazards: During a fire, irritating and toxic gases may be generated by thermal
decomposition or combustion[4][5].

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear[7].

Section 6: Disposal Considerations

All waste materials should be disposed of in accordance with local, state, and federal
regulations. Do not allow the material to enter sewers or waterways|[2].

Section 7: Toxicological Information

The primary toxicological concern with Dimethoxy(methyl)octylsilane is its potential to cause
skin and eye irritation[1][2]. Furthermore, its hydrolysis product, methanol, is toxic and can
cause systemic effects if absorbed[4]. Chronic exposure to methanol may affect the central
nervous system[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1587501?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587501?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

